Cas no 801166-02-9 (Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-)
![Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- structure](https://www.kuujia.com/scimg/cas/801166-02-9x500.png)
801166-02-9 structure
Product name:Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
- Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)- (8CI)
- Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)-(8ci)
- 801166-02-9
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- Inchi: InChI=1S/C13H17N3/c1-9-10(7-8-14)11-5-3-4-6-12(15-2)13(11)16-9/h3-6,16H,7-8,14H2,1-2H3
- InChI Key: LDAUBDWSWAEVFU-UHFFFAOYSA-N
- SMILES: CC1=C(C2=C(N1)C(=NC)C=CC=C2)CCN
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.2Ų
Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- Related Literature
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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